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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

Cat. No.: B042847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Chloro-2-methylaniline, a key intermediate in the synthesis of various agrochemicals and

dyes. The data and protocols presented are intended to support research and development

activities.

Core Physicochemical Data
The melting and boiling points are critical parameters for the identification, purification, and

handling of 3-Chloro-2-methylaniline. The following table summarizes these properties.

Property Value Conditions

Melting Point 2-3 °C Standard Pressure

Boiling Point 245 °C 760 mmHg

Boiling Point 115-117 °C 10 mmHg

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

and boiling points of organic compounds like 3-Chloro-2-methylaniline.
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Melting Point Determination
The melting point of 3-Chloro-2-methylaniline, which is near room temperature, can be

accurately determined using the capillary method with a suitable cooling and heating

apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) with heating and cooling capabilities

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle (if starting from a solidified sample)

Procedure:

Sample Preparation: If the 3-Chloro-2-methylaniline sample is solid, finely powder a small

amount using a mortar and pestle.

Capillary Loading: Pack the powdered sample into the open end of a glass capillary tube to a

height of 2-3 mm. Gently tap the sealed end on a hard surface to ensure the sample is tightly

packed at the bottom.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus. Insert a calibrated thermometer into the designated port.

Cooling: Cool the apparatus to a temperature a few degrees below the expected melting

point of 2 °C.

Heating and Observation: Begin heating the block slowly, at a rate of approximately 1-2 °C

per minute, to ensure thermal equilibrium between the sample, the heating block, and the

thermometer.

Data Recording: Record the temperature at which the first drop of liquid appears (the onset

of melting) and the temperature at which the last solid crystal melts (completion of melting).
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The melting point is reported as this range. For a pure compound, this range should be

narrow (less than 1 °C).

Boiling Point Determination
The boiling point can be determined at atmospheric pressure or under reduced pressure.

Apparatus:

Heating mantle or oil bath

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Clamps and stand

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of liquid 3-Chloro-2-
methylaniline into a small test tube.

Capillary Insertion: Place a capillary tube, with its sealed end facing upwards, into the test

tube containing the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., oil bath) and begin to heat gently.

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Continue heating until a steady and rapid stream of bubbles is

observed.

Cooling and Data Recording: Turn off the heat and allow the apparatus to cool slowly. The

boiling point is the temperature at which the stream of bubbles stops and the liquid just
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begins to enter the capillary tube.[1]

Synthesis Pathway
3-Chloro-2-methylaniline is a crucial intermediate in various industrial syntheses, including

the production of the herbicide Quinclorac and dye DB-50.[2] A common laboratory and

industrial synthesis route involves the reduction of 2-chloro-6-nitrotoluene.
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2-chloro-6-nitrotoluene

Reaction Mixture

Add dropwise

Polysulfide Solution
(e.g., Na2Sx in H2O)

Ammonium Salt
(e.g., NH4Cl)
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Organic Phase Separation

Washing to Neutrality

Vacuum Distillation
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3-Chloro-2-methylaniline

Final Product
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Caption: Synthesis workflow for 3-Chloro-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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